Cas no 1692144-95-8 (2-Propanone, 1-[(3,4-dichlorophenyl)thio]-3-methoxy-)

• Product Name: 2-Propanone, 1-[(3,4-dichlorophenyl)thio]-3-methoxy-
• CAS No: 1692144-95-8
• MF: C₁₀H₁₀Cl₂O₂S
• MW: 265.156199932098
• CID: 5253040
• Update Time: 2025-10-21

2-Propanone, 1-[(3,4-dichlorophenyl)thio]-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[(3,4-dichlorophenyl)thio]-3-methoxy-

• Inchi： 1S/C10H10Cl2O2S/c1-14-5-7(13)6-15-8-2-3-9(11)10(12)4-8/h2-4H,5-6H2,1H3
• InChI Key： RRLSMGHWUJCAMF-UHFFFAOYSA-N
• SMILES： C(SC1=CC=C(Cl)C(Cl)=C1)C(=O)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Propanone, 1-[(3,4-dichlorophenyl)thio]-3-methoxy-

Introduction to 2-Propanone, 1-[(3,4-dichlorophenyl)thio]-3-methoxy- (CAS No. 1692144-95-8) and Its Emerging Applications in Chemical Biology

The compound 2-Propanone, 1-[(3,4-dichlorophenyl)thio]-3-methoxy- (CAS No. 1692144-95-8) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic thioether derivative, characterized by its 3,4-dichlorophenyl substituent and methoxy group on the ketone backbone, has garnered attention due to its unique structural and functional properties. The presence of both electron-withdrawing and electron-donating groups makes this compound a versatile scaffold for designing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small-molecule inhibitors targeting various biological pathways. Among these, compounds with thioether moieties have shown promise due to their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The 1-[(3,4-dichlorophenyl)thio]-3-methoxy-2-propanone structure exemplifies this trend, offering a balanced pharmacophore for drug discovery.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex bioactive molecules. The 3,4-dichlorophenyl group provides a rigid aromatic core that can be further functionalized through cross-coupling reactions, such as Suzuki or Stille couplings, to introduce diverse substituents. This flexibility allows chemists to tailor the compound’s properties for specific biological applications.

Recent studies have highlighted the role of 2-propanone derivatives in medicinal chemistry. For instance, modifications of the ketone group can enhance metabolic stability while maintaining binding affinity to biological targets. The methoxy group in this compound not only contributes to its solubility but also participates in non-covalent interactions with proteins, making it an attractive moiety for drug design.

The 3,4-dichlorophenyl moiety is particularly noteworthy due to its ability to engage in π-stacking interactions with biomolecules. These interactions are crucial for the binding affinity of many drugs and have been exploited in the design of high-affinity ligands for enzyme inhibition. Moreover, the dichloro substitution pattern enhances lipophilicity, which is often a desirable property for oral bioavailability.

In the context of current research trends, this compound finds relevance in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, making them prime targets for therapeutic intervention. The structural features of 1-[(3,4-dichlorophenyl)thio]-3-methoxy-2-propanone suggest its potential as a scaffold for designing inhibitors with improved selectivity and potency. Several recent publications have demonstrated the efficacy of similar thioether-containing compounds in inhibiting aberrantly activated kinases associated with cancer and inflammatory diseases.

Another emerging application of this compound is in the field of chemical biology as a tool for studying protein-protein interactions. The ability to modify both the aromatic core and the ketone group allows researchers to generate libraries of derivatives with varying affinities and selectivities. Such libraries are invaluable for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The synthesis of 2-Propanone, 1-[(3,4-dichlorophenyl)thio]-3-methoxy- involves multi-step organic transformations that highlight modern synthetic methodologies. Recent advances in catalytic asymmetric synthesis have enabled more efficient and scalable production of complex heterocyclic compounds like this one. These methods not only improve yield but also reduce environmental impact by minimizing waste generation.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits good oral bioavailability and moderate metabolic stability, making it a promising candidate for further development. Additionally, its solubility profile can be optimized through structural modifications, which is crucial for formulation development.

In conclusion,2-Propanone, 1-[(3,4-dichlorophenyl)thio]-3-methoxy- (CAS No. 1692144-95-8) represents a versatile scaffold with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for designing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.